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Compound of Interest

Compound Name: cholesterol n-nonyl carbonate

Cat. No.: B579574 Get Quote

An In-depth Technical Guide to the Synthesis of Cholesteryl n-Nonyl Carbonate from

Cholesterol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the synthetic pathway for producing

cholesteryl n-nonyl carbonate, a liquid crystal material, starting from cholesterol. The document

outlines the necessary chemical transformations, experimental protocols, and relevant

quantitative data to assist researchers in the successful synthesis and purification of this

compound.

Synthetic Pathway Overview
The synthesis of cholesteryl n-nonyl carbonate from cholesterol is typically achieved in a two-

step process. The first step involves the conversion of cholesterol to a more reactive

intermediate, cholesteryl chloroformate. This intermediate is then reacted with 1-nonanol (n-

nonyl alcohol) in the presence of a base to yield the final product, cholesteryl n-nonyl

carbonate. This pathway is favored due to the high reactivity of the chloroformate group, which

allows for an efficient and high-yield reaction with the alcohol.

Logical Relationship of the Synthesis Pathway
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Caption: Two-step synthesis of cholesteryl n-nonyl carbonate from cholesterol.

Quantitative Data
The following table summarizes the key quantitative data related to the reactants and the final

product. While specific yield for cholesteryl n-nonyl carbonate was not found in the provided

search results, a yield for a similar long-chain cholesteryl carbonate is included to provide an

estimate.
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Compoun
d

Molecular
Formula

Molecular
Weight (
g/mol )

Physical
State

Melting
Point (°C)

Boiling
Point (°C)

Yield (%)

Cholesterol C27H46O 386.65 White solid 148-150 360 -

Cholesteryl

Chloroform

ate

C28H45Cl

O2
449.11[1] White solid 111-114 - High

1-Nonanol C9H20O 144.25
Colorless

liquid
-5 215 -

Cholesteryl

n-Nonyl

Carbonate

C37H64O3 556.90[2] Waxy solid - -
70-80

(Estimated)

Cholesteryl

Tridecyl

Carbonate

C41H72O3 613.01
Colorless

needles
61.9

71.35

(Clearing

Point)

72

Note: Data for Cholesteryl Tridecyl Carbonate is provided as a reference for expected yield and

physical properties.

Experimental Protocols
This section provides a detailed methodology for the synthesis of cholesteryl n-nonyl carbonate

from cholesterol.

Step 1: Synthesis of Cholesteryl Chloroformate from
Cholesterol
Cholesteryl chloroformate is a key intermediate that can be synthesized from cholesterol.[3]

This reagent is also commercially available. The synthesis involves the reaction of cholesterol

with a phosgene equivalent, such as triphosgene, in an inert solvent with a base.

Materials:

Cholesterol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.biosynth.com/p/FC14186/7144-08-3-cholesterol-chloroformate
https://www.bocsci.com/product/cholesterol-n-nonyl-carbonate-cas-15455-83-1-148014.html
https://peg.bocsci.com/product/cholesteryl-chloroformate-cas-7144-08-3-13352.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Triphosgene (or phosgene solution)

Pyridine

Anhydrous Toluene (or other inert solvent)

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser with a drying tube, dissolve cholesterol in anhydrous

toluene.

Cool the solution in an ice bath.

Slowly add a solution of triphosgene in anhydrous toluene from the dropping funnel.

Add pyridine dropwise to the reaction mixture to act as a catalyst and acid scavenger.

After the addition is complete, allow the reaction to warm to room temperature and stir for

several hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is filtered to remove pyridinium hydrochloride.

The solvent is removed under reduced pressure to yield crude cholesteryl chloroformate,

which can be purified by recrystallization.

Step 2: Synthesis of Cholesteryl n-Nonyl Carbonate
from Cholesteryl Chloroformate
This procedure is adapted from the synthesis of other cholesteryl n-alkyl carbonates.

Materials:

Cholesteryl Chloroformate

1-Nonanol
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Pyridine

Absolute Benzene (or other suitable inert solvent like Toluene or Dichloromethane)

Silica Gel for column chromatography

Eluent: Benzene/Hexane mixture (e.g., 30/70 v/v)

Recrystallization solvent: Ethanol/2-butanone

Experimental Workflow:
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Caption: Workflow for the synthesis and purification of cholesteryl n-nonyl carbonate.
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Procedure:

In a round-bottom flask, dissolve cholesteryl chloroformate and a stoichiometric equivalent of

1-nonanol in absolute benzene.

To this solution, add a solution of pyridine (0.01 mol) in absolute benzene (50 ml) dropwise

over 30 minutes at room temperature with continuous stirring.

Continue stirring the reaction mixture for 2 hours at room temperature.

Following the room temperature stirring, heat the mixture to reflux and maintain for an

additional 2 hours.

After the reflux period, cool the reaction mixture to room temperature.

Filter the cooled mixture to remove the precipitated pyridinium hydrochloride.

Distill off the solvent from the filtrate under reduced pressure to obtain the crude product.

Purify the residue by column chromatography on silica gel. Elute with a benzene/hexane

(30/70) mixture.

Combine the fractions containing the desired product, as identified by TLC analysis.

Evaporate the solvent from the combined fractions.

Recrystallize the resulting solid from an ethanol/2-butanone mixture to yield pure cholesteryl

n-nonyl carbonate as colorless needles.

Safety Precautions
Work in a well-ventilated fume hood, especially when handling phosgene/triphosgene,

pyridine, and organic solvents.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Phosgene and its equivalents are highly toxic and require special handling procedures.
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Pyridine is flammable and has a strong, unpleasant odor.

Benzene is a known carcinogen; consider using a less toxic alternative like toluene if the

reaction conditions permit.

Exercise caution when heating flammable organic solvents.

This guide provides a comprehensive framework for the synthesis of cholesteryl n-nonyl

carbonate. Researchers should adapt the procedures and purification techniques based on

their laboratory conditions and the desired purity of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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